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Compound of Interest

Compound Name: Phosmidosine C

Cat. No.: B1254582

Despite significant interest in phosphonate and phosphoramidate natural products for their
potent biological activities, the biosynthetic pathway of Phosmidosine C in bacteria remains an
unsolved puzzle within the scientific community. Extensive searches of available scientific
literature and genomic databases have yielded no specific information on the enzymatic steps,
genetic determinants, or regulatory mechanisms responsible for the production of this complex
nucleotide antibiotic.

Phosmidosine C, alongside its related congeners Phosmidosine and Phosmidosine B,
belongs to a unique class of phosphoramidate nucleotide antibiotics. These compounds,
isolated from actinomycete bacteria, specifically Streptomyces sp. RK-16 and Streptomyces
durhameusis, are characterized by a distinctive N-acyl phosphoramidate linkage connecting 8-
oxoadenosine to L-proline.[1][2] While the chemical structures of Phosmidosine and
Phosmidosine B have been elucidated and their total synthesis achieved, the biological
machinery bacteria employ to construct these molecules is currently unknown.[1][3]

One review article briefly mentions Phosmidosine C as part of this family of natural products
isolated from Streptomyces durhameusis, but provides no further structural or biosynthetic
details.[4] This lack of information prevents the construction of a detailed technical guide as
requested. There is no quantitative data on enzyme kinetics or pathway flux, no published
experimental protocols for elucidating the pathway, and consequently, no established pathway
to visualize.
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The biosynthesis of other phosphonate natural products, such as the well-studied antibiotic
fosfomycin, has been characterized in detail in various bacteria, including Streptomyces and
Pseudomonas species.[5][6][7] These pathways typically originate from phosphoenolpyruvate
and involve a key C-P bond-forming step catalyzed by phosphoenolpyruvate mutase.[5][8]
However, the biosynthesis of the phosphoramidate bond (P-N) in molecules like
Phosmidosine C likely involves a distinct and currently uncharacterized enzymatic strategy.
While other natural products containing P-N bonds exist, such as agrocin 84 and
fosfazinomycins, their biosynthetic routes are also not fully understood, though putative gene
clusters have been identified.[4]

The absence of a known biosynthetic gene cluster for the phosmidosines means that
researchers cannot yet employ modern techniques like heterologous expression or targeted
gene knockout studies to unravel the pathway.[9] Without this fundamental genetic information,
any description of the biosynthetic pathway for Phosmidosine C would be purely speculative.

In summary, the core scientific knowledge required to generate an in-depth technical guide on
the biosynthesis of Phosmidosine C is not available in the public domain. The pathway
remains an intriguing black box, awaiting discovery by future research endeavors in natural
product biosynthesis and microbial genomics. Drug development professionals and scientists
interested in this area should be aware that this is a frontier of natural product science, with the
potential for the discovery of novel enzymatic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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